Cas no 2229336-60-9 (3-(5-bromofuran-2-yl)-2-methoxy-3-methylbutanoic acid)

• Product Name: 3-(5-bromofuran-2-yl)-2-methoxy-3-methylbutanoic acid
• CAS No: 2229336-60-9
• MF: C₁₀H₁₃BrO₄
• MW: 277.111822843552
• CID: 6602605
• PubChem ID: 165672717
• Update Time: 2025-06-20

3-(5-bromofuran-2-yl)-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromofuran-2-yl)-2-methoxy-3-methylbutanoic acid
• 2229336-60-9
• EN300-1914742

• Inchi： 1S/C10H13BrO4/c1-10(2,8(14-3)9(12)13)6-4-5-7(11)15-6/h4-5,8H,1-3H3,(H,12,13)
• InChI Key： LFGVEYXXTASWHB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)(C)C(C(=O)O)OC)O1

Computed Properties

• Exact Mass: 275.99972g/mol
• Monoisotopic Mass: 275.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.7Ų

Additional information on 3-(5-bromofuran-2-yl)-2-methoxy-3-methylbutanoic acid

Professional Introduction to Compound with CAS No. 2229336-60-9 and Product Name: 3-(5-bromofuran-2-yl)-2-methoxy-3-methylbutanoic acid

The compound identified by the CAS number 2229336-60-9 and the product name 3-(5-bromofuran-2-yl)-2-methoxy-3-methylbutanoic acid represents a significant molecule in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif combining a furan ring with a bromine substituent and an α,β-unsaturation system, has garnered attention for its potential applications in drug discovery and synthetic chemistry.

Structurally, the molecule consists of a 5-bromofuran-2-yl moiety attached to a 2-methoxy-3-methylbutanoic acid backbone. The presence of the bromine atom at the 5-position of the furan ring introduces a high degree of reactivity, making it a valuable intermediate for further functionalization. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules.

The α,β-unsaturation in the butanoic acid moiety further enhances the compound's utility as a building block. This double bond can be selectively modified through various chemical transformations, including hydrogenation, oxidation, or reduction, allowing for the synthesis of diverse derivatives. Such flexibility is crucial in medicinal chemistry, where subtle modifications can significantly alter biological activity.

In recent years, there has been growing interest in harnessing natural product-inspired scaffolds for drug development. The structural features of 3-(5-bromofuran-2-yl)-2-methoxy-3-methylbutanoic acid align well with this trend. The furan ring, for instance, is a common motif found in many bioactive natural products and has been extensively studied for its pharmacological properties. Compounds containing furan moieties often exhibit antimicrobial, anti-inflammatory, and anticancer activities.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of novel therapeutic agents. The combination of the bromine substituent and the α,β-unsaturation provides multiple points for chemical manipulation, enabling the creation of structurally diverse libraries for high-throughput screening. This approach has been successfully employed in several drug discovery programs to identify lead compounds with desired biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The furan scaffold, in particular, has been shown to enhance binding affinity and selectivity in target proteins. For example, furan-based derivatives have demonstrated promising results in inhibiting enzymes involved in cancer pathways. The compound under discussion may serve as a valuable starting point for developing new inhibitors targeting these enzymes.

The methoxy group at the 2-position of the butanoic acid moiety also contributes to the compound's chemical diversity. Methoxy-substituted compounds are known to exhibit enhanced solubility and metabolic stability, which are critical factors for drug candidates. By incorporating this group into the molecular structure, researchers can fine-tune physicochemical properties to optimize pharmacokinetic profiles.

Furthermore, the methyl group at the 3-position adds another layer of complexity to the molecule. This substitution can influence electronic properties and steric interactions with biological targets. Such structural features are often exploited to improve binding affinity and reduce off-target effects.

In synthetic chemistry, 3-(5-bromofuran-2-yl)-2-methoxy-3-methylbutanoic acid serves as an excellent intermediate for constructing more complex molecules. The bromine atom at the 5-position of the furan ring allows for facile introduction of aryl or vinyl groups via cross-coupling reactions. Similarly, the α-carbonyl position can be further functionalized through condensation reactions or carboxylation processes.

The utility of this compound is further underscored by its potential applications in material science and agrochemicals. Furan-based compounds are widely used as monomers in polymer synthesis due to their ability to form stable π-conjugated systems. Additionally, these compounds have been explored as intermediates in crop protection agents.

From a computational chemistry perspective, modeling studies suggest that modifications to this scaffold can significantly alter binding interactions with biological targets. Molecular docking simulations have shown that small changes around the α-carbonyl position can enhance binding affinity by several orders of magnitude. Such insights are invaluable for guiding experimental efforts toward optimizing lead compounds.

The growing emphasis on green chemistry has also influenced approaches to synthesizing this compound. Researchers are increasingly adopting catalytic methods that minimize waste and improve atom economy. Transition metal-catalyzed reactions play a particularly important role here, offering efficient pathways to construct complex structures from simple precursors.

In conclusion,3-(5-bromofuran-2-yl)-2-methoxy-3-methylbutanoic acid (CAS No. 2229336-60-9) represents a versatile building block with broad applications across multiple disciplines. Its unique structural features make it an attractive candidate for drug discovery programs targeting various diseases while also serving as an intermediate in synthetic chemistry and material science endeavors.